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Compound of Interest

Compound Name: 2-Amino-2-methyl-1-propanol

Cat. No.: B013486

An In-depth Technical Guide to the Basic Properties of 2-Amino-2-methyl-1-propanol

Introduction

2-Amino-2-methyl-1-propanol (AMP) is a versatile organic compound possessing both a
primary amine and a primary alcohol functional group. Its structure, specifically as a sterically
hindered primary amine, is key to its utility in a wide range of applications.[1] For researchers,
scientists, and drug development professionals, AMP is primarily recognized for its role as a
high-performance buffering agent in biochemical assays, an intermediate in pharmaceutical
synthesis, and a pH adjuster in cosmetic and personal care formulations.[1][2] This guide
provides a comprehensive overview of its core physicochemical properties, experimental
protocols for its characterization and use, and logical workflows relevant to a laboratory setting.

Physicochemical Properties

The fundamental properties of 2-Amino-2-methyl-1-propanol are summarized below. The
compound appears as a clear, colorless liquid or a low-melting solid, as its melting point is near
room temperature.[3][4][5]
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Property Value Reference
IUPAC Name 2-amino-2-methylpropan-1-ol [3]

CAS Number 124-68-5 [3]
Molecular Formula C4H11NO [31[6]
Molecular Weight 89.14 g/mol [61[7]
Appearance Crystals or colorless liquid [3]
Melting Point 24-28 °C (75-82 °F) [41[51[6][8]
Boiling Point 165 °C (329 °F) at 760 mmHg [4151e1i8]
Density 0.934 g/mL at 25 °C [4][5][6][8]
pKa (at 25 °C) 9.69-9.7 [2][4]
Useful Buffer Range pH 9.0 - 10.5 [41[6]

Refractive Index

n20/D 1.4455

[4](8]

Flash Point

~82 °C (~180 °F)

[6]

Vapor Pressure

<1 mmHg at 25 °C

[4]

Solubility Profile

The presence of both polar hydroxyl and amino groups allows AMP to be soluble in water and

other polar solvents.[2] Some sources describe it as insoluble in water, which may refer to its

miscibility limits or specific experimental conditions, but it is sufficiently soluble for the

preparation of aqueous buffer solutions.[2][3][7][8]
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Solvent Solubility Rationale / Notes

The hydroxyl and amino
Soluble.[2] H20: 0.5 M at 20
Water groups form hydrogen bonds
°C, clear, colorless.[4] _
with water.

"Like dissolves like" principle;
both solute and solvent are

Alcohols (Methanol, Ethanol) Soluble
polar and can hydrogen bond.

[°]

The polarity of the solvent

Polar Aprotic (Acetone, ) i
Soluble interacts with the polar

Acetonitrile
) functional groups of AMP.[9]

The non-polar nature of the

solvent does not favorably
Non-Polar (Hexane, Toluene) Low to Insoluble ) .

interact with the polar

functional groups of AMP.[9]

Core Applications in Research and Development

AMP's primary utility for the target audience stems from its function as a buffer and a synthetic

intermediate.

» Buffering Agent: With a pKa of approximately 9.7, AMP is an excellent buffer for maintaining
alkaline conditions.[2][€] It is frequently used in enzyme assays, particularly for enzymes with
high optimal pH, such as alkaline phosphatase.[2][5][10] For alkaline phosphatase, AMP also
serves as a phosphate acceptor.[10] High buffer concentrations, even up to 1 M, do not
inhibit the enzyme and are recommended to prevent pH shifts due to CO2 absorption from
the air.[2][10]

e Chemical Synthesis: As a bifunctional molecule, AMP is a precursor in various organic
syntheses. It can react with acyl chlorides to form oxazolines and is also a precursor to 2,2-
dimethylaziridine.[2] This makes it a valuable building block in the synthesis of more complex

molecules for drug discovery.
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e CO:z Capture: While more industrial in nature, it is relevant for researchers in green
chemistry and environmental science. AMP is considered a promising agent for post-
combustion CO:z capture due to its high absorption capacity and resistance to degradation.

[1]

Experimental Protocols

Protocol for pKa Determination by Potentiometric
Titration

Potentiometric titration is a high-precision technique for determining the pKa of a substance by
monitoring pH changes during the gradual addition of a titrant.[11][12]

Objective: To determine the acid dissociation constant (pKa) of 2-Amino-2-methyl-1-propanol.

Materials:

2-Amino-2-methyl-1-propanol (AMP)

o Standardized 0.1 M Hydrochloric Acid (HCI) solution

o Standardized 0.1 M Sodium Hydroxide (NaOH) solution

e 0.15 M Potassium Chloride (KCI) solution (for maintaining ionic strength)

o Deionized, CO2z-free water

o Calibrated pH meter with a combination glass electrode

e Magnetic stirrer and stir bar

e Buret (Class A, 25 or 50 mL)

Beaker (100 mL)

Methodology:
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e Preparation of Analyte Solution: Accurately weigh a sample of AMP to prepare a solution of
known concentration (e.g., 20 mL of a 1 mM solution) in a beaker.[11]

« lonic Strength Adjustment: Add 0.15 M KCI solution to maintain a constant ionic strength
throughout the titration.[11][13]

e Initial pH Adjustment: Using 0.1 M HCI, adjust the pH of the AMP solution to be fully
protonated (e.g., pH 1.8-2.0).[11]

 Inert Atmosphere: Purge the solution with nitrogen gas to displace dissolved COz, which can
interfere with pH measurements in alkaline solutions.[11][13]

« Titration: Place the beaker on a magnetic stirrer and immerse the pH electrode. Begin
titrating the solution by adding the 0.1 M NaOH solution in small, precise increments (e.g.,
0.1-0.2 mL).[11]

o Data Recording: After each increment, allow the pH reading to stabilize and record the pH
and the total volume of titrant added. Continue the titration until the pH reaches
approximately 12.[11]

o Data Analysis:

o Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to
generate a titration curve.

o The equivalence point is the point of steepest inflection on the curve.

o The pKa is the pH at the half-equivalence point, where half of the AMP has been
neutralized. This corresponds to the flattest region (buffer region) of the curve.

» Replication: Perform the titration a minimum of three times to ensure reproducibility and
calculate the average pKa value.[11]

Protocol for Preparation of an AMP Buffer Solution

Objective: To prepare a 1 L, 0.9 M AMP buffer at pH 10.3 for use in an alkaline phosphatase
assay.
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Materials:

2-Amino-2-methyl-1-propanol (AMP) (M.W. 89.14 g/mol )

1 M Hydrochloric Acid (HCI) solution

Deionized water

Calibrated pH meter

1 L volumetric flask

Magnetic stirrer and stir bar

Methodology:

Liqguefy AMP: AMP has a melting point between 24-28°C.[4][5][6][8] If solid, gently warm the
container to approximately 35°C to liquefy it.[10] Note that liquified AMP is viscous.[10]

Weighing and Dissolving: Weigh 78 g of liquified AMP and dissolve it in approximately 500
mL of deionized water in a beaker with stirring.[10]

Initial pH Adjustment: Slowly add approximately 200 mL of 1 M HCI to the solution while
monitoring the pH.[10] The addition of acid will neutralize the amine, forming its conjugate
acid and lowering the pH into the buffering range.

Final pH Adjustment: Continue to add 1 M HCI dropwise until the pH of the solution reaches
the target of 10.3.

Final Volume Adjustment: Quantitatively transfer the buffer solution to a 1 L volumetric flask.
Rinse the beaker with deionized water and add the rinsings to the flask. Carefully add
deionized water to the calibration mark.

Storage: Stopper the flask and invert several times to ensure homogeneity. Store the buffer
at room temperature in a tightly sealed container to protect it from atmospheric COz. The
solution is stable for approximately one month under these conditions.[10]
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Visualizations of Logical and Experimental
Workflows

The following diagrams illustrate the chemical principle of AMP's buffering action and a typical
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SN

Buffering Eqﬁﬂibfium (pH =9.7)

laboratory workflow for its use.

Deprotonated AMP
(AMP)

Protonated AMP
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Base
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Click to download full resolution via product page

Caption: Logical diagram of the AMP buffering mechanism.
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Step 1: Weigh 789 of
liquefied AMP

:

Step 2: Dissolve in
500 mL Deionized Water

:

Step 3: Add ~200 mL
of 1 M HCI

:

Step 4: Fine-tune pH
to 10.3 with HCI

:

Step 5: Transfer to 1L flask
and dilute to mark

Buffer Ready for Use

Click to download full resolution via product page

Caption: Experimental workflow for preparing an AMP buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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